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Compound of Interest

Compound Name: Isopropyl crotonate

Cat. No.: B1588152 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isopropyl crotonate is an organic compound classified as an unsaturated ester. Specifically, it

is the isopropyl ester of crotonic acid. Its chemical structure, featuring both a carbon-carbon

double bond and an ester functional group, imparts a unique reactivity profile that makes it a

valuable synthon in organic chemistry. This technical guide provides a comprehensive overview

of the chemical structure, physicochemical properties, synthesis, and characteristic reactions of

isopropyl crotonate. While direct applications in drug development are not extensively

documented, its role as a potential building block and the biological relevance of the crotonate

moiety will be discussed.

Chemical Structure and Identification
The chemical structure of isopropyl crotonate is characterized by a four-carbon chain

containing a double bond in the trans (E) configuration, with an ester linkage to an isopropyl

group.

IUPAC Name: propan-2-yl (2E)-but-2-enoate[1]

Synonyms: Isopropyl (E)-crotonate, Crotonic acid isopropyl ester[1]
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CAS Number: 6284-46-4[1]

Molecular Formula: C₇H₁₂O₂[1]

Molecular Weight: 128.17 g/mol [1]

SMILES: C/C=C/C(=O)OC(C)C[1]

InChI Key: AABBHSMFGKYLKE-SNAWJCMRSA-N[1]

Physicochemical Properties
A summary of the key physical and chemical properties of isopropyl crotonate is presented in

the table below.

Property Value Reference(s)

Physical State Liquid [2]

Appearance Colorless [2]

Boiling Point 142-143 °C at 760 mmHg [2]

Specific Gravity 0.89 g/cm³ at 20 °C [2]

Refractive Index 1.420 at 20 °C [2]

Flash Point 40 °C (104 °F) [2]

Solubility
Very slightly soluble in water.

Soluble in alcohol.
[2]

Purity Typically ≥98% [2]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of isopropyl
crotonate.
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Spectroscopy Type Key Features Reference(s)

¹H NMR
Data available on public

databases like SpectraBase.
[3]

¹³C NMR
Data available on public

databases like SpectraBase.
[3]

Infrared (IR)
Vapor phase IR spectra are

available.
[1][4]

Mass Spectrometry (MS)
GC-MS data is available, with

major fragments observable.
[1][5]

Synthesis of Isopropyl Crotonate
The most common and straightforward method for the synthesis of isopropyl crotonate is the

Fischer esterification of crotonic acid with isopropanol, catalyzed by a strong acid.

Experimental Protocol: Fischer Esterification
This protocol is a representative procedure based on established methods for Fischer

esterification.[6][7][8]

Materials:

Crotonic acid

Isopropanol (reagent grade, anhydrous)

Concentrated sulfuric acid (H₂SO₄)

Diethyl ether

Saturated sodium bicarbonate solution (NaHCO₃)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
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Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add crotonic

acid and an excess of isopropanol (typically 3-5 equivalents).

Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.5 mL per 10 g of

carboxylic acid) to the stirred mixture.

Heat the reaction mixture to reflux and maintain for 2-4 hours. The progress of the reaction

can be monitored by thin-layer chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

Transfer the reaction mixture to a separatory funnel and add diethyl ether to dilute the

mixture.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to

neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and remove the solvent under reduced pressure using a rotary

evaporator.

The crude isopropyl crotonate can be purified by fractional distillation to obtain the final

product.

Reaction Setup Work-up Purification

Crotonic Acid +
Isopropanol H₂SO₄ (catalyst) Reflux

(2-4 hours)

Heat
Dilute with Ether

& Transfer to Sep. Funnel Wash with H₂O Wash with NaHCO₃ (aq) Wash with Brine Dry with MgSO₄ Filter Rotary Evaporation Fractional Distillation Pure Isopropyl Crotonate

Click to download full resolution via product page

Caption: General workflow for the synthesis of isopropyl crotonate via Fischer esterification.
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Chemical Reactivity
The chemical reactivity of isopropyl crotonate is dominated by its α,β-unsaturated ester

moiety, making it susceptible to both nucleophilic attack at the carbonyl carbon and conjugate

addition at the β-carbon.

Michael Addition
Isopropyl crotonate can act as a Michael acceptor, reacting with a variety of nucleophiles

(Michael donors) in a conjugate addition reaction.[9][10][11][12] This reaction is a powerful tool

for carbon-carbon and carbon-heteroatom bond formation.

General Reaction:

C/C=C/C(=O)OC(C)C

Nu-C-C(H)-C(=O)OC(C)C

+ Nu⁻

Nu⁻

Click to download full resolution via product page

Caption: General scheme of a Michael addition reaction with isopropyl crotonate.

Examples of Michael Donors:

Enolates (from ketones, esters, etc.)

Organocuprates (Gilman reagents)

Amines

Thiols

Diels-Alder Reaction
As a dienophile, isopropyl crotonate can participate in [4+2] cycloaddition reactions with

conjugated dienes to form six-membered rings.[13][14] The electron-withdrawing ester group
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activates the double bond for this reaction.

General Reaction:

Conjugated Diene

Cyclohexene Derivative

+ Isopropyl Crotonate

C/C=C/C(=O)OC(C)C

Click to download full resolution via product page

Caption: General scheme of a Diels-Alder reaction with isopropyl crotonate.

Applications and Biological Relevance
Use as a Building Block in Organic Synthesis
The reactivity of isopropyl crotonate makes it a useful building block in the synthesis of more

complex molecules.[15][16][17][18] The ability to introduce functionality at the β-position via

Michael addition, or to construct cyclic systems through the Diels-Alder reaction, provides

synthetic routes to a variety of target structures.

Relevance of the Crotonate Moiety in Biological
Systems
While specific biological signaling pathways involving isopropyl crotonate are not well-

documented, the crotonate moiety itself has gained significant attention in the field of

epigenetics. Histone crotonylation is a post-translational modification that has been linked to

cellular metabolism and gene regulation.[19] Short-chain fatty acids (SCFAs), such as

crotonate, can influence the levels of histone crotonylation, thereby affecting chromatin

structure and gene expression.[19]
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Cellular Metabolism

Epigenetic Regulation

Short-Chain Fatty Acids
(e.g., Crotonate)

Metabolic Pathways

Histone Crotonylation

Provides Crotonyl-CoA

Chromatin Remodeling

Gene Expression
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Caption: Logical relationship between cellular metabolism, crotonate, and gene expression via
histone crotonylation.

This connection suggests that while isopropyl crotonate itself may not be a direct modulator,

the study of crotonate esters and their metabolism could provide insights into epigenetic

regulatory mechanisms.

Safety Information
Isopropyl crotonate is a flammable liquid and vapor.[1] It is also reported to cause skin and

serious eye irritation.[1] Appropriate personal protective equipment (PPE), including safety
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goggles, gloves, and a lab coat, should be worn when handling this chemical. Work should be

conducted in a well-ventilated fume hood.

Conclusion
Isopropyl crotonate is a versatile α,β-unsaturated ester with well-defined chemical and

physical properties. Its synthesis is readily achievable through Fischer esterification, and its

reactivity, particularly in Michael additions and Diels-Alder reactions, makes it a useful

intermediate in organic synthesis. While its direct role in drug development is not established,

the biological significance of the crotonate moiety in epigenetic regulation highlights a potential

area for future research. This guide provides a foundational understanding of isopropyl
crotonate for researchers and professionals in the chemical and pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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